Cas no 946273-70-7 (3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea)

• Product Name: 3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea
• CAS No: 946273-70-7
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 6260162
• PubChem ID: 42474687
• Update Time: 2025-10-31

3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea
• F2444-0526
• 1-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-phenylurea
• 946273-70-7
• 3-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-1-phenylurea
• 1-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]-3-phenylurea
• AKOS024648792

• Inchi： 1S/C21H23N5O2/c1-14(2)28-20-13-19(22-15(3)23-20)24-17-9-11-18(12-10-17)26-21(27)25-16-7-5-4-6-8-16/h4-14H,1-3H3,(H,22,23,24)(H2,25,26,27)
• InChI Key： DSEMUJURPNJSRE-UHFFFAOYSA-N
• SMILES： O(C1=CC(=NC(C)=N1)NC1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 377.18517499g/mol
• Monoisotopic Mass: 377.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea

Professional Introduction to Compound with CAS No. 946273-70-7 and Product Name: 3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea

Compound with the CAS number 946273-70-7 and the product name 3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular architecture of this compound incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

The core structure of this compound is characterized by a phenylurea moiety linked to a pyrimidine derivative. The pyrimidine ring is further substituted with an amino group and an alkoxy group, which are critical for its interaction with biological targets. Specifically, the presence of the 2-methyl group and the propan-2-yloxy group on the pyrimidine ring enhances its solubility and bioavailability, facilitating better absorption and distribution within biological systems.

Recent studies have highlighted the potential of this compound as a lead candidate for developing novel therapeutic agents. The phenylurea moiety is known for its ability to modulate enzyme activity and receptor binding, making it a versatile scaffold for drug design. In particular, compounds containing this moiety have shown efficacy in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The current research focuses on elucidating the mechanisms through which this compound exerts its pharmacological effects.

The pyrimidine derivative in the molecular structure of this compound is another critical feature that contributes to its biological activity. Pyrimidine-based compounds are widely recognized for their role in nucleic acid synthesis and as intermediates in various metabolic pathways. By incorporating specific substitutions, such as the amino group and the alkoxy group, researchers aim to fine-tune the compound's interactions with target enzymes and receptors. This strategic modification allows for selective binding, minimizing off-target effects and enhancing therapeutic efficacy.

One of the most compelling aspects of this compound is its potential in oncology research. Preliminary in vitro studies have demonstrated that it can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The phenylurea moiety, in particular, has been shown to disrupt microtubule formation, leading to cell cycle arrest and apoptosis. These findings suggest that this compound could be a valuable addition to existing chemotherapeutic regimens or even serve as a foundation for developing new anti-cancer drugs.

In addition to its anti-cancer properties, this compound has also shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of this compound to modulate inflammatory pathways has been observed in preclinical models, where it exhibited anti-inflammatory effects comparable to those of established drugs but with improved pharmacokinetic profiles. This makes it an attractive candidate for further development into a novel therapeutic agent.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) ensures that the final product meets stringent quality standards before it is subjected to biological testing.

The pharmacokinetic properties of this compound are another area of focus for researchers. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when administered orally or intravenously. The presence of hydrophilic groups, such as the propan-2-yloxy group, enhances its solubility in water, while lipophilic regions promote membrane permeability. This balance allows for efficient delivery to target tissues while minimizing systemic toxicity.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding how this compound interacts with biological targets at the atomic level. Techniques such as docking studies and molecular dynamics simulations provide insights into binding affinities and enzyme inhibition mechanisms. These computational approaches complement experimental data by allowing researchers to predict how structural modifications will affect biological activity.

The development of new drug candidates is often hampered by issues related to drug resistance or adverse side effects. However, compounds like this one offer hope by providing novel chemical scaffolds that can overcome existing challenges. By leveraging structural diversity and bioprinting technologies for rapid screening, researchers can accelerate the discovery process significantly. This interdisciplinary approach combines synthetic chemistry with computational biology to identify promising leads more efficiently than traditional methods alone.

In conclusion,3-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-1-phenylurea represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications across multiple disease areas including oncology and inflammation management. Its unique structural features combined with promising preclinical results make it an exciting candidate for further investigation under appropriate regulatory frameworks once all necessary safety evaluations are completed successfully.